Cas no 196205-10-4 (1H-Indol-5-amine, 7-chloro-)

• Product Name: 1H-Indol-5-amine, 7-chloro-
• CAS No: 196205-10-4
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 3868532
• PubChem ID: 15453465
• Update Time: 2025-04-22

1H-Indol-5-amine, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine, 7-chloro-
• 7-chloro-1H-indol-5-ylamine
• CNQGJDFDDNYRAT-UHFFFAOYSA-N
• 7-CHLORO-1H-INDOL-5-AMINE
• SCHEMBL312307
• 196205-10-4

• Inchi： 1S/C8H7ClN2/c9-7-4-6(10)3-5-1-2-11-8(5)7/h1-4,11H,10H2
• InChI Key： CNQGJDFDDNYRAT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(N)C=C2Cl)C=C1

Computed Properties

• Exact Mass: 166.0297759Da
• Monoisotopic Mass: 166.0297759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų